2-(((3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-isobutylthieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-(2-methylpropyl)thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H22N4O4S2/c1-12(2)10-25-20(26)18-16(5-6-30-18)22-21(25)31-11-17-23-19(24-29-17)13-7-14(27-3)9-15(8-13)28-4/h5-9,12H,10-11H2,1-4H3
• InChI Key: ITGBKSUVYBESMC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=C(C=CS2)N=C1SCC3=NC(=NO3)C4=CC(=CC(=C4)OC)OC
• Molecular Formula: C21H22N4O4S2
• Molecular Weight: 458.6 g/mol

Description

2-(((3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-isobutylthieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H22N4O4S2 and its molecular weight is 458.55. The purity is usually 95%.
BenchChem offers high-quality 2-(((3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-isobutylthieno[3,2-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(((3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-isobutylthieno[3,2-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Properties

• Thieno[3,2-d]pyrimidin-4(3H)-one derivatives have shown potential as antimicrobial agents. They have been effective against gram-positive and gram-negative bacteria, as well as fungal strains like Candida albicans (El Azab & Abdel-Hafez, 2015).
• Similarly, oxadiazole derivatives with structural similarities have exhibited notable anticandidal properties, demonstrating efficacy against various Candida species (Kaplancıklı, 2011).

Antiproliferative and Anticancer Effects

• Certain thieno[3,2-d]pyrimidin-4(3H)-one compounds have demonstrated antiproliferative activity. They have been found effective in inhibiting cell growth in human breast cancer cell lines, indicating potential as anticancer agents (Atapour-Mashhad et al., 2017).
• In a study, the synthesized derivatives of this compound induced apoptotic cell death in cancer cells, which is a promising sign for cancer therapy research (Saundane et al., 2012).

Antioxidant Properties

• Research has shown that derivatives of thieno[3,2-d]pyrimidin-4(3H)-one possess significant antioxidant activity. This is particularly evident in compounds with electron-donating substituents, which enhance their radical scavenging potential (Kotaiah et al., 2012).

Additional Biological Activities

• Some derivatives have shown promise in disrupting vascular activity and inhibiting angiogenesis, making them relevant in the context of cancer treatment and research into anticancer drugs (Gold et al., 2020).
• The compound's derivatives have been investigated for their antibacterial activities, with some showing strong inhibitory effects against specific bacterial strains, suggesting potential applications in antimicrobial treatments (Song et al., 2017).